Cas no 1806952-15-7 (2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid
• CAS No: 1806952-15-7
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4876375
• Update Time: 2025-11-01

2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid

• Inchi： 1S/C10H8F2N2O3/c1-17-9-5(2-8(15)16)7(3-13)14-4-6(9)10(11)12/h4,10H,2H2,1H3,(H,15,16)
• InChI Key： FTHGCJNDYPNWJC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(CC(=O)O)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1
• Topological Polar Surface Area: 83.2

Additional information on 2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid

2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic Acid (CAS No: 1806952-15-7)

2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid, a compound with the CAS registry number 1806952-15-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, and a methoxy group, along with an acetic acid moiety attached at the 3-position of the pyridine ring.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled chemists to optimize the synthesis process, thereby improving yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the key intermediates required for this compound's synthesis.

One of the most remarkable aspects of 2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid is its potential application in drug discovery. The compound exhibits promising biological activity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent studies have demonstrated that the cyano group and difluoromethyl substituents play a critical role in modulating the compound's bioactivity by enhancing its ability to penetrate cellular membranes and bind to target proteins.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The acetic acid moiety imparts acidic properties to the molecule, making it suitable for applications in polymer chemistry and catalysis. Researchers have recently investigated its use as a building block for synthesizing novel polymeric materials with tailored properties, such as improved thermal stability and mechanical strength.

The structural versatility of 2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid has also made it an attractive candidate for chemical sensing applications. The presence of electron-withdrawing groups like cyano and difluoromethyl enhances the molecule's ability to interact with various analytes, making it suitable for designing sensors capable of detecting environmental pollutants or biological markers.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have focused on evaluating its biodegradation pathways under various environmental conditions, providing valuable insights into its persistence and bioaccumulation potential.

In conclusion, 2-Cyano-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid (CAS No: 1806952-15-7) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and chemical sensing. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as a key molecule in contemporary chemical research.